Cas no 141581-19-3 (Benzaldehyde,3-(2-benzoxazolyl)-)
141581-19-3 structure
Product Name:Benzaldehyde,3-(2-benzoxazolyl)-
CAS No:141581-19-3
MF:C14H9NO2
MW:223.226763486862
CID:101496
PubChem ID:17047050
Update Time:2025-04-18
Benzaldehyde,3-(2-benzoxazolyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzaldehyde,3-(2-benzoxazolyl)-
- 3-(1,3-benzoxazol-2-yl)benzaldehyde
- 3-(BENZOXAZOL-2-YL)BENZALDEHYDE
- AKOS000297238
- 3-(Benzo[d]oxazol-2-yl)benzaldehyde
- 141581-19-3
- Benzaldehyde, 3-(2-benzoxazolyl)-
- DTXSID70589256
- SCHEMBL9368430
-
- Inchi: 1S/C14H9NO2/c16-9-10-4-3-5-11(8-10)14-15-12-6-1-2-7-13(12)17-14/h1-9H
- InChI Key: SSNDEEIZRMIJNL-UHFFFAOYSA-N
- SMILES: O1C2C=CC=CC=2N=C1C1C=CC=C(C=O)C=1
Computed Properties
- Exact Mass: 223.06337
- Monoisotopic Mass: 223.063328530g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 281
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.1Ų
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.9
Experimental Properties
- PSA: 43.1
Benzaldehyde,3-(2-benzoxazolyl)- Related Literature
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
141581-19-3 (Benzaldehyde,3-(2-benzoxazolyl)-) Related Products
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- 59049-84-2(1,3-Bis(benzo[d]oxazol-2-yl)benzene)
- 63310-10-1(Benzoxazole, 2,2'-(1,4-naphthalenediyl)bis-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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